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Compound of Interest

Compound Name: Maleimide-NODA-GA

An In-depth Technical Guide to the Safety and Handling of Maleimide-NODA-GA
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Maleimide-NODA-GA, a bifunctional
chelator crucial for the development of radiopharmaceuticals and other targeted molecular
probes. It covers the fundamental chemistry, safety and handling procedures, and detailed
experimental protocols for its application in bioconjugation and radiolabeling.

Introduction to Maleimide-NODA-GA

Maleimide-NODA-GA is a heterobifunctional linker that combines two key chemical entities: a
maleimide group and a NODA-GA chelator. This unique structure allows for a two-step process
in the creation of targeted radiopharmaceuticals. First, the maleimide group selectively reacts
with thiol (-SH) groups, commonly found in cysteine residues of peptides and proteins, to form
a stable covalent bond.[1][2][3] Subsequently, the NODA-GA (1,4,7-triazacyclononane-1-
glutaric acid-4,7-diacetic acid) moiety serves as a highly efficient chelator for various
radiometals, particularly Gallium-68 (°8Ga) and Copper-64 (¢4Cu), which are used in Positron
Emission Tomography (PET) imaging.[4][5][6] The glutamic acid (GA) component acts as a
spacer, potentially improving the pharmacokinetic properties of the final conjugate.[4]

Physicochemical Properties and Data

The following table summarizes the key physicochemical properties of Maleimide-NODA-GA.
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Property Value Source
Chemical Formula C21H31Ns09 [718]
Molecular Weight 497.51 g/mol [8]
Appearance White Powder [7]
Purity >90-96% [8]1[9]

B Soluble in organic solvents like
Solubility DMSO and DME [10][11]
an

N -20°C, protected from light and
Storage Conditions ] [9]
moisture

Stable for up to 1 year under
proper storage conditions.[9]
Stability The maleimide group is
susceptible to hydrolysis in
agueous solutions, especially

at higher pH.[2]

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Maleimide-NODA-GA is not publicly
available, a comprehensive safety protocol can be established based on the reactivity of its
functional groups. The primary hazards are associated with the maleimide moiety, which is a
potent thiol-reactive agent.
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Parameter

Guideline

Rationale and References

Personal Protective Equipment
(PPE)

Wear standard laboratory
attire, including a lab coat,
safety glasses, and chemical-

resistant gloves.

To prevent skin and eye
contact with the reactive

maleimide group.

Handling

Handle in a well-ventilated
area, preferably a fume hood.
Avoid inhalation of dust.
Minimize contact with skin and
eyes. For research and
development use only, not for

human use.[12]

Maleimides can be irritating

and are reactive.

Storage

Store at -20°C in a tightly
sealed container, protected
from light and moisture.[9]
Stock solutions in anhydrous
DMSO or DMF can be stored
at -20°C for up to a month.[10]

To prevent degradation,
particularly hydrolysis of the
maleimide ring, which renders

it unreactive to thiols.[2][3]

Spill Management

In case of a spill, absorb with
an inert material and dispose
of as chemical waste. Clean
the area with an appropriate

solvent.

To safely contain and remove

the reactive compound.

Disposal

Dispose of in accordance with

local, state, and federal

regulations for chemical waste.

To ensure environmental

safety and compliance.

Chemical Reactivity and Mechanisms
Thiol-Maleimide Conjugation

The core of Maleimide-NODA-GA's utility lies in the highly specific and efficient reaction

between the maleimide group and a thiol. This reaction, a Michael addition, forms a stable

thioether bond.[1][3]
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Reactants

(Maleimide-NODA-GA)\

Biomolecule-SH
(e.g., Cysteine residue)

Michael Addition
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Step 1: Bioconjugation

Thiol-containing Biomolecule

(e.g., Antibody, Peptide) LR OIS

Conjugation Reaction
(pH 7.0-7.5)

Purification
(e.g., SEC, Dialysis)

NODA-GA-Biomolecule Conjugate

Step 2: Radiolabeling

Radiometal

(e.g., °8GaCls)

Radiolabeling Reaction

Quality Control (RCP > 95%)

Final Radiolabeled Conjugate

Step 3: A

plication

Preclinical/Clinical Application
(e.g., PET Imaging)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b6297667?utm_src=pdf-custom-synthesis
https://www.bachem.com/articles/peptides/the-thiol-maleimide-reaction-downside/
https://vectorlabs.com/maleimide-reaction-chemistry/
https://axispharm.com/mastering-maleimide-reactions-in-bioconjugation-your-ultimate-hands-on-guide/
https://axispharm.com/mastering-maleimide-reactions-in-bioconjugation-your-ultimate-hands-on-guide/
https://www.benchchem.com/product/b3244667
https://www.tcichemicals.com/IN/en/product/tci-topics/ProductHighlights_20250331
https://www.tcichemicals.com/IN/en/product/tci-topics/ProductHighlights_20250331
https://www.benchchem.com/product/b3238313
https://www.chematech-mdt.com/produit/maleimide-noda-ga/
https://precisepeg.com/products/maleimide-r-noda-ga
https://www.ruixibiotech.com/pts/maleimide-noda-ga
https://resources.tocris.com/pdfs/protocols/conjugation-protocol-for-maleimide-thiol-reactive-dyes.pdf
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://chempep.com/product/maleimide-noda-ga-100mg/
https://www.benchchem.com/product/b6297667#safety-and-handling-of-maleimide-noda-ga
https://www.benchchem.com/product/b6297667#safety-and-handling-of-maleimide-noda-ga
https://www.benchchem.com/product/b6297667#safety-and-handling-of-maleimide-noda-ga
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6297667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6297667?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6297667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

